Cas no 895480-85-0 (N-(4-methoxy-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide)

• Product Name: N-(4-methoxy-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide
• CAS No: 895480-85-0
• MF: C₁₆H₁₄N₂O₂S₂
• MW: 330.424561023712
• CID: 5944100
• PubChem ID: 7254673
• Update Time: 2025-05-20

N-(4-methoxy-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxy-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide
• Acetamide, N-(4-methoxy-2-benzothiazolyl)-2-(phenylthio)-
• N-(4-methoxy-1,3-benzothiazol-2-yl)-2-phenylsulfanylacetamide
• AKOS024658097
• SR-01000021440
• N-(4-methoxybenzo[d]thiazol-2-yl)-2-(phenylthio)acetamide
• F2537-1085
• SR-01000021440-1
• 895480-85-0

• Inchi： 1S/C16H14N2O2S2/c1-20-12-8-5-9-13-15(12)18-16(22-13)17-14(19)10-21-11-6-3-2-4-7-11/h2-9H,10H2,1H3,(H,17,18,19)
• InChI Key： WMZRIBMPTRPUTM-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(OC)C=CC=C2S1)(=O)CSC1=CC=CC=C1

Computed Properties

• Exact Mass: 330.04967004g/mol
• Monoisotopic Mass: 330.04967004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• pka: 9.20±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(4-methoxy-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide

N-(4-Methoxy-1,3-Benzothiazol-2-yl)-2-(Phenylsulfanyl)Acetamide: A Comprehensive Overview

N-(4-Methoxy-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide, with the CAS number 895480-85-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzothiazole ring system with a methoxy group and a phenylsulfanyl acetamide moiety. The benzothiazole ring is a heterocyclic aromatic system that has been widely studied due to its versatile electronic properties and potential applications in various industries.

The synthesis of N-(4-methoxy-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide involves a series of carefully designed organic reactions. The benzothiazole core is typically synthesized through the condensation of thioamides with ketones or aldehydes under specific conditions. The introduction of the methoxy group at the 4-position of the benzothiazole ring is achieved via nucleophilic substitution or direct arylation methods. The phenylsulfanyl acetamide group is then appended to the 2-position of the benzothiazole ring through amide bond formation, often involving coupling reagents such as EDC or HATU.

Recent studies have highlighted the potential of N-(4-methoxy-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide in various applications. For instance, researchers have explored its use as a precursor for advanced materials, such as organic semiconductors and optoelectronic devices. The compound's electronic properties, including its ability to undergo redox reactions and its high thermal stability, make it an attractive candidate for these applications.

In addition to its material science applications, N-(4-methoxy-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide has also been investigated for its biological activity. Studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes, suggesting potential applications in drug discovery. However, further research is needed to fully understand its pharmacokinetic properties and toxicity profile.

The physical and chemical properties of N-(4-methoxy-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide have been extensively characterized using modern analytical techniques. Its solubility in various solvents, melting point, and UV-vis absorption spectra have been determined, providing valuable insights into its behavior under different conditions. These properties are crucial for optimizing its synthesis and application in real-world scenarios.

In terms of environmental impact, preliminary studies suggest that N-(4-methoxy-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide is relatively stable under ambient conditions and does not pose significant risks to aquatic ecosystems. However, further research is required to assess its long-term environmental fate and potential bioaccumulation.

The development of efficient synthetic routes for N-(4-methoxy-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide remains an active area of research. Scientists are exploring greener chemistry approaches, such as using catalytic systems or microwave-assisted synthesis, to improve yield and reduce waste. These advancements not only enhance the compound's accessibility but also contribute to sustainable chemical practices.

In conclusion, N-(4-methoxy-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide is a versatile compound with promising applications in materials science and biotechnology. Its unique structure and favorable properties make it a valuable addition to the arsenal of functional materials available to researchers today. As ongoing studies continue to uncover new insights into its potential uses and optimizations, this compound is poised to play an increasingly important role in various industrial and academic settings.